Cas no 863248-93-5 (1H-Indazole-3-carboxylic acid, 5-fluoro-1-(1-methylethyl)-)

• Product Name: 1H-Indazole-3-carboxylic acid, 5-fluoro-1-(1-methylethyl)-
• CAS No: 863248-93-5
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 582697
• PubChem ID: 67270108
• Update Time: 2025-04-19

1H-Indazole-3-carboxylic acid, 5-fluoro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 5-fluoro-1-(1-methylethyl)-
• 5-fluoro-1-propan-2-ylindazole-3-carboxylic acid
• 5-Fluoro-1-isopropyl-1H-indazole-3-carboxylic acid
• DTXSID60736717
• 5-Fluoro-1-(propan-2-yl)-1H-indazole-3-carboxylic acid
• SCHEMBL2077815
• IEIAQSWMJMZELU-UHFFFAOYSA-N
• 863248-93-5

• Inchi： 1S/C11H11FN2O2/c1-6(2)14-9-4-3-7(12)5-8(9)10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： IEIAQSWMJMZELU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=NN2C(C)C

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų